Cas no 13242-48-3 (b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI))

b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI) structure
13242-48-3 structure
Product Name:b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI)
CAS No:13242-48-3
MF:C12H16O8
MW:288.250644683838
CID:158522
PubChem ID:1255236
Update Time:2025-04-19

b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Mannopyranose, 1,6-anhydro-,triacetate (9CI)
    • [(1S,2R,3S,4S,5S)-3,4-diacetyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
    • 2,3,4-tri-O-acetyl-1,6-anhydromannopyranose
    • (1R,2R,3S,4S,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triyl triacetate (non-preferred name)
    • 2,3,4-Triac-ahman
    • 2,3,4-Tri-O-acetyl-1,6-anhydro-D-mannopyranose
    • beta-D-Mannopyranose, 1,6-anhydro-, triacetate
    • 1,6-Anhydro-β-D-mannopyranose triacetate
    • 2-O,3-O,4-O-Triacetyl-1,6-anhydro-β-D-mannopyranose
    • 1,6-Anhydro-2-O,3-O,4-O-triacetyl-β-D-mannopyranose
    • 13242-48-3
    • Inchi: 1S/C12H16O8/c1-5(13)17-9-8-4-16-12(20-8)11(19-7(3)15)10(9)18-6(2)14/h8-12H,4H2,1-3H3/t8-,9+,10-,11-,12-/m0/s1
    • InChI Key: BAKQMOSGYGQJOJ-OSUNSFLBSA-N
    • SMILES: O1[C@H]2[C@H]([C@H]([C@@H]([C@@H]1CO2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 288.084517
  • Monoisotopic Mass: 288.084517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.4
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.34
  • Boiling Point: 392°Cat760mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.494
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